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Compound of Interest

Compound Name: Dibutyl disulfide

Cat. No.: B1199301 Get Quote

An In-depth Technical Guide on the Physical Properties of Dibutyl Disulfide

This guide provides a comprehensive overview of the boiling point and vapor pressure of

dibutyl disulfide, tailored for researchers, scientists, and professionals in drug development. It

includes a summary of quantitative data, detailed experimental methodologies, and a workflow

visualization for determining these critical physical properties.

Physical Properties of Dibutyl Disulfide
Dibutyl disulfide, also known as 1-(butyldisulfanyl)butane, is an organic disulfide with the

chemical formula C8H18S2.[1] Accurate knowledge of its physical properties, such as boiling

point and vapor pressure, is essential for its handling, application, and process design in

various research and development settings.

Quantitative Data Summary
The following table summarizes the key physical properties of dibutyl disulfide as reported in

the literature.
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Physical Property Value Conditions

Boiling Point 229-233 °C
At 760 mmHg (Atmospheric

Pressure)[1][2][3][4][5]

Vapor Pressure 52 mmHg At 37.7 °C[3][5][6]

Density 0.938 g/mL At 25 °C[2][3][5]

Refractive Index 1.492 At 20 °C[2][3][5]

Flash Point 93 °C Closed Cup[3][5]

Molecular Weight 178.4 g/mol

Experimental Protocols
The determination of boiling point and vapor pressure requires precise experimental

techniques to ensure accuracy. The following sections detail common methodologies for these

measurements.

Boiling Point Determination: Thiele Tube Method
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7] For small sample quantities, the Thiele tube method is a highly effective and

common procedure.[8]

Methodology:

Sample Preparation: A small quantity (less than 1 mL) of dibutyl disulfide is placed into a

small-diameter test tube (a fusion tube).[8]

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the fusion tube

with its open end submerged in the liquid.[9][10]

Apparatus Assembly: The fusion tube is securely attached to a thermometer, ensuring the

sample and the thermometer bulb are at the same level.[9]

Heating: The entire assembly is placed in a Thiele tube filled with a high-boiling point oil

(e.g., mineral oil) and heated gently and uniformly at the side arm.[8]
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Observation: As the temperature rises, trapped air in the capillary tube will slowly exit. When

the boiling point is reached, a continuous and rapid stream of bubbles will emerge from the

capillary tube.[8][9]

Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling

point is the temperature recorded at the exact moment the stream of bubbles ceases and the

liquid is drawn back into the capillary tube.[8]

Vapor Pressure Determination
Vapor pressure is a measure of a substance's volatility. Its experimental determination involves

measuring the equilibrium pressure of the vapor phase of the substance in a closed container

at a specific temperature.[11]

General Procedure:

Purification: The dibutyl disulfide sample must be purified to remove any volatile impurities

that could affect the measurement.

Sample Isolation: A purified sample is placed in a container connected to a vacuum line and

a pressure measurement device (manometer).

Evacuation: The container is cooled to freeze the sample, and any foreign gases are

removed by evacuating the system.[11]

Equilibration and Measurement: The container is brought to a constant, prescribed

temperature in a liquid bath. The pressure of the vapor in equilibrium with the liquid is then

measured. This process is repeated at different temperatures to generate a vapor pressure

curve.[11]

For substances with very low vapor pressures, specialized techniques such as the Knudsen

effusion cell method or gas transpiration are employed.[11][12]

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for determining the boiling point of a liquid

sample using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination via Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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